2-Bromo-5-cyclopropoxy-3-iodopyridine

• Molecular Formula: C8H7BrINO
• Molecular Weight: 339.96 g/mol
• IUPAC Name: 2-bromo-5-cyclopropyloxy-3-iodopyridine
• InChI: InChI=1S/C8H7BrINO/c9-8-7(10)3-6(4-11-8)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: PWPLTKZRUYZAHB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(N=C2)Br)I

Description

2-Bromo-5-cyclopropoxy-3-iodopyridine is a halogenated pyridine derivative featuring bromine and iodine substituents at the 2- and 3-positions, respectively, and a cyclopropoxy group at the 5-position. The cyclopropoxy group introduces steric and electronic effects distinct from amino or benzyloxy substituents, influencing reactivity, solubility, and pharmacological utility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-5-cyclopropoxy-3-iodopyridine typically involves the halogenation of a pyridine derivative. One common method is the bromination of 5-cyclopropoxy-3-iodopyridine using a brominating agent such as N-bromosuccinimide (NBS) in the presence of a catalyst. The reaction is usually carried out in an organic solvent like dichloromethane at room temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5-cyclopropoxy-3-iodopyridine can undergo various chemical reactions, including:

Substitution Reactions: The bromine and iodine atoms can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki or Heck coupling, to form more complex molecules.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or potassium thiolate in polar solvents.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Coupling: Palladium or copper catalysts in the presence of appropriate ligands.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine would yield an aminopyridine derivative, while coupling reactions could produce biaryl compounds.

Scientific Research Applications

2-Bromo-5-cyclopropoxy-3-iodopyridine has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting specific enzymes or receptors.

Materials Science: The compound can be used in the development of novel materials with unique electronic or optical properties.

Biological Studies: It can serve as a probe or ligand in biological assays to study the function of various biomolecules.

Chemical Synthesis: The compound is valuable in the synthesis of complex organic molecules, serving as an intermediate in multi-step synthetic routes.

Mechanism of Action

The mechanism of action of 2-Bromo-5-cyclopropoxy-3-iodopyridine depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The presence of halogen atoms and the cyclopropoxy group can influence its binding affinity and selectivity.

Comparison with Similar Compounds

Substituent Effects on Molecular Properties

The substituents at the 5-position of the pyridine ring critically determine the compound’s behavior. Key comparisons include:

Compound Name	5-Position Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features
2-Bromo-5-cyclopropoxy-3-iodopyridine*	Cyclopropoxy (O-C₃H₅)	C₈H₇BrINO	~342.96	High steric demand; strained cyclopropane ring may enhance reactivity.
2-Amino-5-bromo-3-iodopyridine	Amino (NH₂)	C₅H₄BrIN₂	298.91	Polar, hydrogen-bonding capability; used in tyrosine kinase inhibitors .
2-(Benzyloxy)-5-bromo-3-iodopyridine	Benzyloxy (O-C₆H₅CH₂)	C₁₂H₉BrINO	~389.02	Bulky aromatic group; lipophilic, may improve membrane permeability.
2-Bromo-3-methylpyridine	Methyl (CH₃)	C₆H₆BrN	172.03	Simple alkyl substituent; lower steric hindrance, limited electronic effects.

*Inferred data based on structural analogues.

Key Observations :

• This contrasts with the electron-donating amino group in 2-Amino-5-bromo-3-iodopyridine, which enhances nucleophilicity .
• Steric Effects : Cyclopropoxy’s strained ring creates significant steric hindrance, comparable to benzyloxy but more compact. This could influence coupling reactions (e.g., Suzuki-Miyaura) differently than bulkier groups like benzyloxy .

Insights :

• The cyclopropoxy group in the target compound may require specialized conditions for introduction, such as nucleophilic aromatic substitution (SNAr) under anhydrous or catalytic regimes, similar to benzyloxy derivatives .